Cas no 101651-61-0 (Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]thio]-, hydrochloride (1:1))

• Product Name: Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]thio]-, hydrochloride (1:1)
• CAS No: 101651-61-0
• MF: C₁₄H₂₂Cl₂N₂OS
• MW: 337.308280467987
• CID: 188709
• PubChem ID: 58617
• Update Time: 2025-04-19

Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]thio]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-chlorophenyl)-2-[[2-(diethylamino)ethyl]thio]-, hydrochloride (1:1)
• 2-[(2-chlorophenyl)carbamoylmethylsulfanyl]ethyl-diethyl-azanium chlor ide
• 2-[2-(2-chloroanilino)-2-oxoethyl]sulfanylethyl-diethylazanium,chloride
• 2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-diethylethanaminium chloride
• 2'-Chloro-2-(2-(diethylamino)ethylthio)acetanilide hydrochloride
• Acetanilide, 2'-chloro-2-(2-(diethylamino)ethylthio)-, hydrochloride
• C 4920
• 2-[2-(2-chloroanilino)-2-oxoethyl]sulfanylethyl-diethylazanium;chloride
• 2-[(2-CHLOROPHENYL)CARBAMOYLMETHYLSULFANYL]ETHYL-DIETHYL-AZANIUM CHLORIDE
• 101651-61-0

• Inchi： 1S/C14H21ClN2OS.ClH/c1-3-17(4-2)9-10-19-11-14(18)16-13-8-6-5-7-12(13)15;/h5-8H,3-4,9-11H2,1-2H3,(H,16,18);1H
• InChI Key： AKCGZYLVQIZGMO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CSCC[NH+](CC)CC)=O.[Cl-]

Computed Properties

• Exact Mass: 313.911
• Monoisotopic Mass: 336.0829899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• PSA: 37.07